Cas no 7291-49-8 (6ALPHA-Hydroxyestriol)

6ALPHA-Hydroxyestriol structure
6ALPHA-Hydroxyestriol structure
Product Name:6ALPHA-Hydroxyestriol
CAS No:7291-49-8
MF:C18H24O4
MW:304.380765914917
CID:977636
PubChem ID:21123086
Update Time:2025-04-19

6ALPHA-Hydroxyestriol Chemical and Physical Properties

Names and Identifiers

    • 6ALPHA-Hydroxyestriol
    • 7291-49-8
    • CHEMBL1908075
    • (6S,8R,9S,13S,14S,16R,17R)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,6,16,17-tetrol
    • SCHEMBL6064623
    • 6A-Hydroxyestriol
    • Inchi: 1S/C18H24O4/c1-18-5-4-11-10-3-2-9(19)6-13(10)15(20)7-12(11)14(18)8-16(21)17(18)22/h2-3,6,11-12,14-17,19-22H,4-5,7-8H2,1H3/t11-,12-,14+,15+,16-,17+,18+/m1/s1
    • InChI Key: AAKRPOLRKWJRRV-GUFONKDNSA-N
    • SMILES: O[C@H]1[C@@H](C[C@H]2[C@@H]3C[C@@H](C4C=C(C=CC=4[C@H]3CC[C@@]21C)O)O)O

Computed Properties

  • Exact Mass: 304.16745924g/mol
  • Monoisotopic Mass: 304.16745924g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 80.9Ų
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